Benzoyl-L-histidine

• IUPAC Name: (2S)-2-benzamido-3-(1H-imidazol-5-yl)propanoic acid
• InChI: InChI=1S/C13H13N3O3/c17-12(9-4-2-1-3-5-9)16-11(13(18)19)6-10-7-14-8-15-10/h1-5,7-8,11H,6H2,(H,14,15)(H,16,17)(H,18,19)/t11-/m0/s1
• InChI Key: AUDPUFBIVWMAED-NSHDSACASA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC(CC2=CN=CN2)C(=O)O
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)N[C@@H](CC2=CN=CN2)C(=O)O
• Molecular Formula: C13H13N3O3
• DSSTOX Substance ID: DTXSID90941574
• Molecular Weight: 259.26 g/mol
• CAS RN: 5354-94-9, 19785-88-7

Description

Benzoyl-L-histidine, also known as Nα-Benzoyl-L-histidine, is a compound with the empirical formula C13H13N3O3. It has a molecular weight of 259.26 and its CAS Number is 5354-94-9.

Synthesis Analysis

While specific synthesis methods for Benzoyl-L-histidine were not found in the search results, it’s worth noting that histidine derivatives can be synthesized through various methods. For instance, one study mentioned the use of benzoyl chloride for derivatization.

Molecular Structure Analysis

The molecular structure of Benzoyl-L-histidine consists of an imidazole ring connected to an amino group by an ethylene group. The SMILES string representation of the molecule is OC(=O)C@HNC(=O)c2ccccc2.

Physical And Chemical Properties Analysis

Benzoyl-L-histidine is a solid at 20°C. It has a specific rotation of -46.0 to -48.0 degrees (C=2, 0.5mol/L HCl). It’s stored at a temperature of -20°C.

Scientific Research Applications

Polymerization Catalyst and Property Modifier

Benzoyl-L-histidine has been found to have a catalytic effect on the polymerization behaviors of benzoxazine resin (BA-a), as monitored by differential scanning calorimetry and in situ Fourier transform infrared spectroscopy. .

Fluorescence Sensors for Detection

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Mechanism of Action

Target of Action

Benzoyl-L-histidine, also known as N-Benzoyl-L-histidine, is a derivative of the amino acid histidine Given its structural similarity to histidine, it may interact with similar targets, such as enzymes involved in histidine metabolism .

Mode of Action

It is known that histidine, the parent compound, plays a crucial role in protein synthesis and is involved in several metabolic processes within the body . As a derivative of histidine, Benzoyl-L-histidine might interact with its targets in a similar manner, potentially influencing these processes.

Biochemical Pathways

Histidine, the parent compound of Benzoyl-L-histidine, is involved in numerous biochemical pathways. It is synthesized through a common biosynthetic pathway consisting of ten biochemical steps

Pharmacokinetics

Studies on l-histidine, its parent compound, suggest that it is transported across biological membranes via peptide-histidine transporter 1 (pht1) . This transporter may also play a role in the absorption, distribution, metabolism, and excretion (ADME) of Benzoyl-L-histidine.

Result of Action

For instance, histidine is known to be involved in protein synthesis and several metabolic processes

Action Environment

The action of Benzoyl-L-histidine may be influenced by various environmental factors. For instance, the presence of certain excipients in drug formulations can significantly impact the stability and efficacy of the compound . Additionally, factors such as pH, temperature, and light exposure could potentially affect the stability and activity of Benzoyl-L-histidine.

Safety and Hazards

When handling Benzoyl-L-histidine, it’s advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use of personal protective equipment, including chemical impermeable gloves, is recommended.

Q & A

Q1: What is the significance of N-benzoyl-L-histidine in biological systems?

A: While N-benzoyl-L-histidine itself is not naturally occurring, it serves as a valuable model compound for understanding the reactivity of the histidine imidazole ring in proteins. Research demonstrates that N-benzoyl-L-histidine readily forms conjugates with various molecules. For example, the Onycophoran species Peripatoides novaezealandiae utilizes N-benzoyl-L-histidine for detoxification, conjugating it with benzoic acid and its derivatives like p-aminobenzoic acid and p-nitrobenzoic acid [].

Q2: How does N-benzoyl-L-histidine interact with reactive lipid species?

A: N-benzoyl-L-histidine exhibits reactivity towards epoxyketooctadecenoic acids (EKODEs), a class of lipid oxidation products. Specifically, the imidazole ring of N-benzoyl-L-histidine undergoes a conjugate addition reaction with the α,β-unsaturated ketone system of EKODEs, leaving the epoxide ring intact []. This reaction is significant as it mimics EKODE modification of histidine residues in proteins, highlighting a potential mechanism of oxidative damage.

Q3: How does the structure of N-benzoyl-L-histidine influence its reactivity with methyloxirane?

A: Studies comparing the reactivity of N-benzoyl-L-histidine methyl ester with other protected amino acids like N-acetyl-L-cysteine methyl ester and L-valine methyl ester towards methyloxirane revealed that the histidine derivative exhibited a higher reaction rate []. This suggests that the imidazole ring in N-benzoyl-L-histidine contributes significantly to its nucleophilic character, facilitating the reaction with the epoxide ring of methyloxirane.

Q4: Can N-benzoyl-L-histidine be utilized in the development of artificial enzymes?

A: While not directly addressed in the provided papers, N-benzoyl-L-histidine's use as a building block for artificial enzymes is plausible. Research indicates that polyoxyethylene esters of N-benzoyl-L-histidine can catalyze the hydrolysis of p-nitrophenyl acetate, with the reaction kinetics influenced by the buffer system []. This finding suggests potential for developing artificial enzymes with tunable catalytic properties using N-benzoyl-L-histidine derivatives.

Q5: How does osmium tetroxide interact with N-benzoyl-L-histidine, and what are the implications for biological tissue fixation?

A: Osmium tetroxide (OsO4) reacts with N-benzoyl-L-histidine, forming a complex with the structure Os2O6L4, where L represents the N-benzoyl-L-histidine molecule []. This interaction is particularly relevant in the context of biological tissue fixation. OsO4 is known to cross-link proteins and lipids during fixation, and the formation of Os2O6L4 complexes suggests a potential mechanism for OsO4-mediated crosslinking involving histidine residues in proteins.